Cas no 519016-57-0 (2-Chloro-n-3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylacetamide)

• Product Name: 2-Chloro-n-3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylacetamide
• CAS No: 519016-57-0
• MF: C₁₆H₂₁ClN₂OS
• MW: 324.868741750717
• MDL: MFCD02853858
• CID: 1076440
• PubChem ID: 4658497
• Update Time: 2025-04-20

2-Chloro-n-3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]acetamide
• BBL017162
• 2-chloro-N-[3-cyano-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide
• NCGC00332810-01
• AKOS000417470
• G32672
• AKOS017258840
• ALBB-002329
• AB01327025-03
• MFCD02853858
• Z56935268
• 519016-57-0
• EN300-05723
• 2-Chloro-N-(3-cyano-6-(tert-pentyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)acetamide
• AB01327025-02
• 2-Chloro-N-[3-cyano-6-(1,1-dimethyl-propyl)-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl]-acetamide
• STK441632
• VS-05907
• 2-Chloro-n-3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylacetamide

• MDL： MFCD02853858
• Inchi： 1S/C16H21ClN2OS/c1-4-16(2,3)10-5-6-11-12(9-18)15(19-14(20)8-17)21-13(11)7-10/h10H,4-8H2,1-3H3,(H,19,20)
• InChI Key： PEEKNLQAZHHZIQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C#N)C2=C(CC(CC2)C(C)(C)CC)S1)=O

Computed Properties

• Exact Mass: 324.1063122g/mol
• Monoisotopic Mass: 324.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides